4-chloro-N-{2-[(4-chlorobenzyl)thio]ethyl}-3-nitrobenzamide

• IUPAC Name: 4-chloro-N-[2-[(4-chlorophenyl)methylsulfanyl]ethyl]-3-nitrobenzamide
• InChI: InChI=1S/C16H14Cl2N2O3S/c17-13-4-1-11(2-5-13)10-24-8-7-19-16(21)12-3-6-14(18)15(9-12)20(22)23/h1-6,9H,7-8,10H2,(H,19,21)
• InChI Key: RHAMFNAWPWDCGD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSCCNC(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-])Cl
• Molecular Formula: C16H14Cl2N2O3S
• Molecular Weight: 385.3 g/mol

Description

4-chloro-N-{2-[(4-chlorobenzyl)thio]ethyl}-3-nitrobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as CB-3-NO2 and is a member of the benzamide family.

Mechanism of Action

CB-3-NO2 exerts its effects by modulating the activity of various proteins such as ion channels, receptors, and enzymes. The exact mechanism of action of CB-3-NO2 is not fully understood, but it is believed to involve the inhibition of specific enzymes and the modulation of ion channel activity.
Biochemical and Physiological Effects:
CB-3-NO2 has been shown to have various biochemical and physiological effects. In cancer cells, CB-3-NO2 induces apoptosis by activating specific signaling pathways. In neurons, CB-3-NO2 modulates the activity of ion channels and receptors, which can affect neuronal excitability and synaptic transmission. CB-3-NO2 has also been shown to have anti-inflammatory effects, which makes it a potential candidate for the treatment of inflammatory disorders.

Advantages and Limitations for Lab Experiments

CB-3-NO2 has several advantages for lab experiments. It is a potent compound that can be used at low concentrations, which reduces the risk of toxicity. CB-3-NO2 is also stable and can be stored for long periods without degradation. However, CB-3-NO2 has some limitations for lab experiments. It is a relatively new compound, and its effects on various proteins and signaling pathways are not fully understood. CB-3-NO2 is also expensive, which can limit its use in some labs.

Future Directions

CB-3-NO2 has several potential future directions. In cancer research, CB-3-NO2 can be further studied for its potential as a chemotherapeutic agent. In neuroscience, CB-3-NO2 can be further studied for its potential as a treatment for neurological disorders such as epilepsy and Alzheimer's disease. In drug discovery, CB-3-NO2 can be used as a lead compound for the development of new drugs that target specific proteins and signaling pathways. Further research is needed to fully understand the potential applications of CB-3-NO2 in various fields.
In conclusion, CB-3-NO2 is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis method of CB-3-NO2 involves the reaction of 4-chloro-3-nitrobenzoic acid with 4-chlorobenzyl chloride in the presence of a base such as potassium carbonate. CB-3-NO2 has been extensively studied for its potential applications in cancer research, neuroscience, and drug discovery. CB-3-NO2 exerts its effects by modulating the activity of various proteins, and it has several advantages and limitations for lab experiments. Further research is needed to fully understand the potential applications of CB-3-NO2 in various fields.

Synthesis Methods

The synthesis of CB-3-NO2 involves the reaction of 4-chloro-3-nitrobenzoic acid with 4-chlorobenzyl chloride in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with 2-mercaptoethylamine hydrochloride to yield CB-3-NO2. This method has been reported in various scientific publications and has been optimized for higher yields and purity.

Scientific Research Applications

CB-3-NO2 has been extensively studied for its potential applications in various fields such as cancer research, neuroscience, and drug discovery. In cancer research, CB-3-NO2 has been shown to inhibit the growth of cancer cells by inducing apoptosis. In neuroscience, CB-3-NO2 has been shown to modulate the activity of ion channels and receptors, which makes it a potential candidate for the treatment of neurological disorders. In drug discovery, CB-3-NO2 has been used as a lead compound for the development of new drugs.